Cas no 1040636-50-7 (N-cycloheptyl-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-cycloheptyl-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1040636-50-7
• MF: C₁₉H₂₂FN₃O₂
• MW: 343.39528799057
• CID: 6285619
• PubChem ID: 27376553
• Update Time: 2025-11-03

N-cycloheptyl-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cycloheptyl-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide
• N-cycloheptyl-1-(4-fluorobenzyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• VU0641831-1
• N-cycloheptyl-1-[(4-fluorophenyl)methyl]-6-oxopyridazine-3-carboxamide
• AKOS024506699
• 1040636-50-7
• F5320-0255

• Inchi： 1S/C19H22FN3O2/c20-15-9-7-14(8-10-15)13-23-18(24)12-11-17(22-23)19(25)21-16-5-3-1-2-4-6-16/h7-12,16H,1-6,13H2,(H,21,25)
• InChI Key： IYJWPVCCYHCGIL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(C=CC(C(NC2CCCCCC2)=O)=N1)=O

Computed Properties

• Exact Mass: 343.16960512g/mol
• Monoisotopic Mass: 343.16960512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.8Ų

Additional information on N-cycloheptyl-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide

N-cycloheptyl-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1040636-50-7): An Overview

N-cycloheptyl-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1040636-50-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The presence of a cycloheptyl group and a fluorinated phenyl substituent imparts distinct chemical and biological properties to this molecule.

The cycloheptyl group in the structure of N-cycloheptyl-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide contributes to its lipophilicity, which is crucial for crossing biological membranes and achieving cellular uptake. This property is particularly important in drug design, as it can enhance the bioavailability and efficacy of the compound. The fluorinated phenyl substituent, on the other hand, introduces additional electronic effects that can modulate the compound's interactions with biological targets, potentially leading to improved selectivity and potency.

Recent studies have explored the pharmacological activities of N-cycloheptyl-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide. One notable area of research is its potential as an antiproliferative agent. In vitro assays have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

Another promising application of N-cycloheptyl-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide is in the treatment of neurodegenerative diseases. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that it may have therapeutic potential for conditions such as Alzheimer's disease and Parkinson's disease.

The pyridazine scaffold in N-cycloheptyl-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide has also been investigated for its ability to modulate ion channels and receptors. Research has shown that pyridazines can act as ligands for various ion channels, including calcium channels and potassium channels. This property makes them attractive candidates for developing drugs targeting cardiovascular diseases and neurological disorders.

In addition to its pharmacological activities, the synthetic accessibility of N-cycloheptyl-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide is an important consideration for its development as a therapeutic agent. The synthesis of this compound typically involves a multi-step process that includes the formation of the pyridazine ring, introduction of the cycloheptyl group, and functionalization with the fluorinated phenyl substituent. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more feasible for large-scale production.

The safety profile of N-cycloheptyl-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits a favorable safety margin at therapeutic concentrations. However, further investigations are needed to fully understand its long-term effects and potential side effects in humans.

Overall, N-cycloheptyl-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1040636-50-7) represents a promising lead compound in the development of new therapeutic agents for various diseases. Its unique structural features and diverse pharmacological activities make it an attractive target for further research and development in medicinal chemistry.